N-(2,3-dimethylphenyl)-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H20F3N3O2S2/c1-13-5-3-8-17(14(13)2)27-19(30)12-33-22-28-18-9-10-32-20(18)21(31)29(22)16-7-4-6-15(11-16)23(24,25)26/h3-8,11H,9-10,12H2,1-2H3,(H,27,30)
• InChI Key: MDYNEUQMIWMWHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)SCC3)C
• Molecular Formula: C23H20F3N3O2S2
• Molecular Weight: 491.6 g/mol

Description

“N-(2,3-DIMETHYLPHENYL)-2-[3-OXO-6-(TRIFLUOROMETHYL)-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL]ACETAMIDE” is a chemical compound with the linear formula C19H17F3N2O2S. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds within the same family as the specified chemical have been synthesized for use in positron emission tomography (PET) imaging. For example, research on compounds like DPA-714 demonstrates the application of fluorine-18 labeling for in vivo imaging, offering insights into neuroinflammation and potentially other biological processes through non-invasive imaging techniques (Dollé et al., 2008).

Heterocyclic Compound Synthesis

Investigations into heterocyclic derivatives of guanidine and their structural analysis have provided essential data for the synthesis of new compounds with potential biological applications. These studies contribute to a deeper understanding of the chemical behavior and potential utility of related chemical structures in medicinal chemistry and material science (Banfield et al., 1987).

Antimicrobial Activity

Several novel heterocyclic compounds, including those with a thienopyrimidine base, have been synthesized and evaluated for antimicrobial activity. This research highlights the potential of such compounds in developing new antimicrobial agents, contributing to the fight against resistant bacterial and fungal strains (Nunna et al., 2014).

Anticonvulsant Agents

The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents illustrate the potential therapeutic applications of related chemical structures. This research provides a basis for further exploration into the development of new anticonvulsant medications, showcasing the diverse therapeutic potential of thienopyrimidine derivatives (Severina et al., 2020).